Cas no 2229477-45-4 (7-(3-bromoprop-1-en-2-yl)-1H-indazole)

• Product Name: 7-(3-bromoprop-1-en-2-yl)-1H-indazole
• CAS No: 2229477-45-4
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5916486
• PubChem ID: 165694494
• Update Time: 2025-05-21

7-(3-bromoprop-1-en-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-(3-bromoprop-1-en-2-yl)-1H-indazole
• 2229477-45-4
• EN300-1937435

• Inchi： 1S/C10H9BrN2/c1-7(5-11)9-4-2-3-8-6-12-13-10(8)9/h2-4,6H,1,5H2,(H,12,13)
• InChI Key： KXYJGXSZRMHFNK-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC=C2C=NNC=12

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 7-(3-bromoprop-1-en-2-yl)-1H-indazole

7-(3-Bromoprop-1-en-2-yl)-1H-indazole: A Comprehensive Overview

The compound 7-(3-bromoprop-1-en-2-yl)-1H-indazole, identified by the CAS number 2229477-45-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indazole derivatives, which are known for their unique structural properties and versatile reactivity. The indazole moiety, a bicyclic structure comprising a benzene ring fused with an imidazole ring, forms the core of this molecule. The substituent at the 7-position, specifically the 3-bromoprop-1-en-2-yl group, introduces additional functionality and reactivity, making this compound particularly interesting for researchers in the fields of organic synthesis, pharmacology, and materials science.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 7-(3-bromoprop-1-en-2-yl)-1H-indazole. The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution, coupling reactions, and selective bromination. These methods leverage the electronic properties of the indazole ring and the reactivity of the brominated substituent to achieve high yields and excellent regioselectivity. The ability to control the stereochemistry of the substituent further enhances the utility of this compound in downstream applications.

In terms of biological activity, 7-(3-bromoprop-1-en-2-yl)-1H-indazole has shown promising results in preliminary studies as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets, including protein kinases and other enzymes. For instance, recent research has highlighted its ability to modulate kinase activity through non-covalent interactions, suggesting its potential as a therapeutic agent in oncology and inflammatory diseases. Furthermore, the brominated substituent introduces additional sites for functionalization, enabling researchers to explore diverse pharmacophores and optimize bioavailability.

Beyond pharmacological applications, this compound has also garnered attention in materials science due to its electronic properties. The indazole core is known for its conjugated π-systems, which contribute to its optical and electronic characteristics. When incorporated into organic semiconductors or light-emitting materials, 7-(3-bromoprop-1-en-2-yl)-1H-indazole can enhance device performance by improving charge transport properties or emission efficiency. Recent studies have demonstrated its potential as a building block for advanced organic electronics, including OLEDs (organic light-emitting diodes) and photovoltaic materials.

The versatility of 7-(3-bromoprop-1-en-2-yl)-1H-indazole extends to its role as an intermediate in organic synthesis. Its brominated substituent serves as an excellent leaving group or reactive site for further functionalization. For example, it can undergo cross-coupling reactions with aryl halides or transition metal catalysts to form biaryl structures or other complex architectures. This makes it a valuable tool for constructing larger molecules with intricate connectivity and functional groups.

In conclusion, 7-(3-bromoprop-1-en-2-yl)-1H-indazole, CAS number 2229477-45-, represents a cutting-edge molecule with multifaceted applications across chemistry and materials science. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.